Cas no 1396123-92-4 (1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-trifluoromethyl-1H-pyrazole)

1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-trifluoromethyl-1H-pyrazole is a boronic ester derivative of a trifluoromethyl-substituted pyrazole, serving as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances stability and handling, while the trifluoromethyl moiety imparts unique electronic and steric properties, making it valuable for pharmaceutical and agrochemical applications. Its well-defined structure ensures consistent reactivity, facilitating the construction of complex heterocyclic frameworks. The compound is typically used under inert conditions to preserve its boronate functionality. Suitable for research and industrial-scale applications, it offers a reliable route to fluorinated pyrazole derivatives with high selectivity.

1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-trifluoromethyl-1H-pyrazole structure

1396123-92-4 structure

Product Name:1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-trifluoromethyl-1H-pyrazole

CAS No:1396123-92-4

MF:C₁₁H₁₆BF₃N₂O₂

MW:276.063153266907

CID:5208873

PubChem ID:130702833

Update Time:2026-03-06

1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-trifluoromethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-trifluoromethyl-1H-pyrazole
- 1H-Pyrazole, 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-
- 1-Methyl-5-(trifluoromethyl)pyrazole-3-boronic Acid Pinacol Ester
- 1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
- SY291212
- 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-boronic acid, pinacol ester
- EN300-6286064
- F86634
- 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
- Z2217314697
- MFCD28368565
- 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyrazole
- RS-2187
- 1396123-92-4
- 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-boronicacid,pinacolester
- Inchi： 1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)8-6-7(11(13,14)15)17(5)16-8/h6H,1-5H3
- InChI Key： QHRFKHQXQWMDRW-UHFFFAOYSA-N
- SMILES： N1(C)C(C(F)(F)F)=CC(B2OC(C)(C)C(C)(C)O2)=N1

Computed Properties

Exact Mass: 276.1256924g/mol
Monoisotopic Mass: 276.1256924g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3Å²

1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-trifluoromethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC512023-50mg	1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-boronic acid, pinacol ester	1396123-92-4		50mg	£175.00	2025-02-21
Apollo Scientific	PC512023-100mg	1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-boronic acid, pinacol ester	1396123-92-4		100mg	£320.00	2025-02-21
Apollo Scientific	PC512023-250mg	1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-boronic acid, pinacol ester	1396123-92-4		250mg	￡640.00	2022-03-29
Enamine	EN300-6286064-0.05g	1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole	1396123-92-4	95.0%	0.05g	$537.0	2025-03-15
Enamine	EN300-6286064-0.1g	1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole	1396123-92-4	95.0%	0.1g	$701.0	2025-03-15
Enamine	EN300-6286064-0.25g	1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole	1396123-92-4	95.0%	0.25g	$999.0	2025-03-15
Enamine	EN300-6286064-0.5g	1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole	1396123-92-4	95.0%	0.5g	$1574.0	2025-03-15
Enamine	EN300-6286064-1.0g	1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole	1396123-92-4	95.0%	1.0g	$2019.0	2025-03-15
Enamine	EN300-6286064-2.5g	1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole	1396123-92-4	95.0%	2.5g	$3957.0	2025-03-15
Enamine	EN300-6286064-5.0g	1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole	1396123-92-4	95.0%	5.0g	$5854.0	2025-03-15